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Compound of Interest

Compound Name: 4-Chloro-2-methylbut-1-ene

CAS No.: 10523-96-3

Cat. No.: B088582

Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Chloro-2-methylbut-1-ene

Introduction
4-Chloro-2-methylbut-1-ene is a halogenated alkene, a class of organic compounds that

serve as versatile intermediates in chemical synthesis. A precise understanding of its

fundamental physical properties, such as boiling point and density, is paramount for its effective

handling, purification, and application in research and development. These parameters govern

storage conditions, reaction kinetics, and separation techniques, making their accurate

determination a critical preliminary step in any synthetic workflow.

This guide provides a focused examination of the boiling point and density of 4-Chloro-2-
methylbut-1-ene. It presents established values for these properties and offers detailed, field-

proven experimental protocols for their verification. The methodologies described are designed

to ensure scientific rigor and reproducibility, reflecting the standards required in professional

drug development and chemical research environments.
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Section 1: Core Physical Properties of 4-Chloro-2-
methylbut-1-ene
The physical characteristics of a molecule are a direct consequence of its structure. 4-Chloro-
2-methylbut-1-ene (C₅H₉Cl) is a volatile, non-polar molecule.[1] Its molecular weight and the

presence of a chlorine atom result in dipole-dipole interactions and London dispersion forces,

which are stronger than those in its parent hydrocarbon but not as strong as hydrogen bonds.

[1][2] These intermolecular forces dictate the energy required to transition from a liquid to a

gaseous state (boiling point) and how compactly the molecules arrange themselves (density).

The accepted physical properties of 4-Chloro-2-methylbut-1-ene are summarized below.

Property Value Source

Boiling Point 101.1 °C [3]

Density 0.891 g/cm³ [3]

Molecular Formula C₅H₉Cl [3][4][5][6]

Molecular Weight 104.578 g/mol [3][5]

CAS Registry Number 68012-28-2 [3][4][6]

Section 2: Experimental Determination of Physical
Properties
The following sections detail robust methodologies for the experimental determination of the

boiling point and density of volatile organic compounds like 4-Chloro-2-methylbut-1-ene.

Determination of Boiling Point via Simple Distillation
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[7] Simple distillation is an effective method for purifying a

volatile liquid and simultaneously measuring its boiling point.[7][8] As the liquid is heated, its

most volatile components vaporize, and the temperature of the vapor phase stabilizes at the

boiling point during condensation.[8]
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Experimental Protocol:

Apparatus Assembly: Assemble a simple distillation apparatus as illustrated in the workflow

diagram below. Ensure all glassware is clean and dry. Use a heating mantle as the heat

source for controlled and even heating.

Sample Preparation: Place approximately 5-10 mL of 4-Chloro-2-methylbut-1-ene into the

distilling flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling and

prevent bumping.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm leading to the condenser. This placement ensures the

thermometer accurately measures the temperature of the vapor that is distilling.

Heating: Begin heating the sample gently. The liquid will start to boil, and vapors will rise into

the neck of the flask.

Equilibration and Data Recording: As the vapor surrounds the thermometer bulb, the

temperature reading will rise and then stabilize. Record the temperature at which the vapor

is continuously condensing and dripping into the receiving flask. This stable temperature is

the boiling point.

Barometric Pressure: Record the ambient atmospheric pressure. Since boiling point is

pressure-dependent, this information is crucial for standardized reporting.

Experimental Workflow: Boiling Point Determination
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Caption: Workflow for Boiling Point Determination via Simple Distillation.
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Determination of Density for a Volatile Liquid
Principle: Density is an intrinsic property defined as the mass of a substance per unit volume.

[9] For a volatile liquid, it is crucial to minimize evaporative losses during measurement to

ensure accuracy. Using a volumetric flask and capping the container during weighing are

essential procedural controls.[9]

Experimental Protocol:

Tare the Flask: Obtain a clean, dry volumetric flask (e.g., 5 or 10 mL) with a stopper.

Accurately weigh the empty, stoppered flask on an analytical balance and record this mass

as m₁.

Volume Measurement: Carefully fill the volumetric flask with 4-Chloro-2-methylbut-1-ene
exactly to the calibration mark. Use a pipette for precise addition.

Weigh the Filled Flask: Stopper the flask immediately to prevent evaporation. Weigh the

filled, stoppered flask and record this mass as m₂.

Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

The volume of the liquid (V_liquid) is the calibrated volume of the flask.

Calculate the density (ρ): ρ = m_liquid / V_liquid.

Temperature Control: Record the ambient temperature at which the measurement was

performed, as density is temperature-dependent.

// Invisible edge for layout calc3 -> result1 [style=invis]; }
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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